Cas no 1354017-97-2 (Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester)

• Product Name: Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• CAS No: 1354017-97-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 2158039
• Update Time: 2025-06-14

Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(s)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• (S)-Benzyl cyclopropyl(pyrrolidin-2-ylmethyl)carbamate
• AM96708
• Cyclopropyl-(S)-1-pyrrolidin-2-ylmethylcarbamic acid benzyl ester
• Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester

• Inchi： 1S/C16H22N2O2/c19-16(20-12-13-5-2-1-3-6-13)18(15-8-9-15)11-14-7-4-10-17-14/h1-3,5-6,14-15,17H,4,7-12H2/t14-/m0/s1
• InChI Key： CACUCJMUOJXKAP-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C[C@@H]1CCCN1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Topological Polar Surface Area: 41.6

Additional information on Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester

Comprehensive Overview of Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1354017-97-2)

The compound Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1354017-97-2) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a cyclopropyl group, a pyrrolidine ring, and a benzyl ester moiety, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of chiral building blocks and peptide mimetics.

In recent years, the demand for high-purity chiral compounds like Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereochemical purity (S-configuration) is critical for its role in creating enantioselective drugs, a hot topic in modern pharmacology. With the rise of personalized medicine and targeted therapies, such molecules are increasingly sought after for their ability to improve drug efficacy and reduce side effects.

The synthesis of Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester typically involves multi-step organic reactions, including amide coupling, esterification, and chiral resolution. Its benzyl ester group serves as a protective moiety, which can be selectively deprotected under mild conditions, making it versatile for further derivatization. This adaptability aligns with the growing trend of modular drug design, where researchers prioritize flexible intermediates to accelerate lead optimization.

From an analytical perspective, the characterization of this compound relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its CAS No. 1354017-97-2 is a unique identifier that ensures traceability in regulatory and commercial contexts, a key concern for GMP-compliant manufacturing. The compound’s stability under various pH and temperature conditions has also been studied, addressing the industry’s focus on robust formulation strategies.

Beyond its pharmaceutical applications, Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester has sparked interest in academic research as a tool for studying enzyme inhibition and receptor binding. Its pyrrolidine scaffold is a common motif in natural products and synthetic drugs, linking it to broader discussions about scaffold hopping and bioisosterism. These topics are frequently searched in cheminformatics and computational chemistry circles, reflecting the compound’s interdisciplinary relevance.

In summary, Cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1354017-97-2) exemplifies the convergence of synthetic chemistry, drug development, and material science. Its role as a chiral intermediate and its adaptability in structure-activity relationship studies position it as a compound of enduring scientific and industrial value. As the demand for precision therapeutics grows, this molecule is poised to remain a focal point in cutting-edge research.